Cas no 87963-75-5 (2-formylbenzamide)

2-formylbenzamide structure

Product Name:2-formylbenzamide

CAS No:87963-75-5

Molecular Formula:C₈H₇NO₂

Molecular Weight:149.14668

MDL:MFCD18824519

CID:709086

PubChem ID:15501010

2-formylbenzamide Properties

Names and Identifiers

- Benzamide, 2-formyl-
- 2-formylbenzamide
- Benzamide, 2-formyl- (9CI)
- formylbenzamide
- AKOS006338810
- DTXSID70573392
- BIZCBYJEVMKIDD-UHFFFAOYSA-N
- SCHEMBL1003855
- Z1068032864
- EN300-113917
- 87963-75-5
- +Expand
- MDL： MFCD18824519
- InChIKey： BIZCBYJEVMKIDD-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H7NO2/c9-8(11)7-4-2-1-3-6(7)5-10/h1-5H,(H2,9,11)
- SMILES： C1=CC=C(C(=C1)C=O)C(=O)N

Computed Properties

Exact Mass: 149.047678466g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 149.047678466g/mol
Heavy Atom Count: 11
Complexity: 168
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.5
Topological Polar Surface Area: 60.2Å²

2-formylbenzamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004GQ3-50mg	Benzamide, 2-formyl-	87963-75-5	95%	50mg	$279.00	2024-04-20
A2B Chem LLC	AC07499-50mg	2-Formylbenzamide	87963-75-5	95%	50mg	$227.00	2024-04-19
Enamine	EN300-113917-0.05g	2-formylbenzamide	87963-75-5	95%	0.05g	$182.0	2023-10-26
eNovation Chemicals LLC	D657363-250mg	2-FORMYLBENZAMIDE	87963-75-5	95%	250mg	$460	2022-09-11
TRC	B414935-10mg	2-formylbenzamide	87963-75-5		10mg	$ 50.00	2022-06-07

2-formylbenzamide Related Literature

1. High mobility n-type organic semiconductors with tunable exciton dynamics toward photo-stable and photo-sensitive transistors†

Li Yu,Yongxu Hu,Zhongwu Wang,Haoquan Zhang,Yinan Huang,Yunpeng Lou,Yajing Sun,Xueying Lu,Huapeng Liu,Yingshuang Zheng,Shuguang Wang J. Mater. Chem. C, 2022,10, 8874-8880
2. Cellulose modification by polymer grafting: a review

Mona Semsarilar,James T. Guthrie,Sébastien Perrier Chem. Soc. Rev., 2009,38, 2046-2064
3. Palladium-catalysed enantio- and regioselective (3 + 2) cycloaddition reactions of sulfamidate imine-derived 1-azadienes towards spirocyclic cyclopentanes†

Quoc Hoang Pham,Andrew J. Tague,Christopher Richardson,Michael G. Gardiner,Stephen G. Pyne,Christopher J. T. Hyland Chem. Sci., 2023,14, 4893-4900
4. An all-female graduate student organization participating in chemistry outreach: a case study characterizing leadership in the community of practice

Stephanie Santos-Díaz,Marcy H. Towns Chem. Educ. Res. Pract., 2021,22, 532-553
5. Synthesis and evaluation of new potential HIV-1 non-nucleoside reverse transcriptase inhibitors. New analogues of MKC-442 containing Michael acceptors in the C-6 position

Lene Petersen,Carsten H. Jessen,Erik B. Pedersen,Claus Nielsen Org. Biomol. Chem., 2003,1, 3541-3545
6. The bearing of the dissociation constant of urea on its constitution

Trans. Faraday Soc., 1943,39, 137-140
7. First-principles calculations of oxygen interstitials in corundum: a site symmetry approach†

Robert A. Evarestov,Alexander Platonenko,Denis Gryaznov,Yuri F. Zhukovskii Phys. Chem. Chem. Phys., 2017,19, 25245-25251
8. Selectfluor-mediated construction of 3-arylselenenyl and 3,4-bisarylselenenyl spiro[4.5]trienones via cascade annulation of N-phenylpropiolamides with diselenides†

Jin-Wei Yuan,Qian Chen,Wen-Tao Wu,Jian-Jun Zhao,Liang-Ru Yang,Yong-Mei Xiao,Pu Mao,Ling-Bo Qu New J. Chem., 2022,46, 9451-9460
9. A novel genetically encoded fluorescent protein as a Cu(i) indicator†

Xi Yan,Xiang Li,Sha-Sha Lv,Da-Cheng He Dalton Trans., 2012,41, 727-729
10. Molecular association induced by flow in solutions of some macromolecular polyelectrolytes

Discuss. Faraday Soc., 1958,25, 150-157

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